Cas no 1420852-29-4 (2-(Piperidin-3-ylsulfinyl)-1H-benzo[d]imidazole hydrochloride)

• Product Name: 2-(Piperidin-3-ylsulfinyl)-1H-benzo[d]imidazole hydrochloride
• CAS No: 1420852-29-4
• MF: C₁₂H₁₆ClN₃OS
• MW: 285.792940139771
• CID: 2176046
• Update Time: 2023-08-05

2-(Piperidin-3-ylsulfinyl)-1H-benzo[d]imidazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(Piperidin-3-ylsulfinyl)-1h-benzo[d]imidazole hydrochloride
• 2-(Piperidin-3-ylsulfinyl)-1H-benzo[d]imidazole hydrochloride

• Inchi： 1S/C12H15N3OS.ClH/c16-17(9-4-3-7-13-8-9)12-14-10-5-1-2-6-11(10)15-12;/h1-2,5-6,9,13H,3-4,7-8H2,(H,14,15);1H
• InChI Key： BNHNVNBZVXRHQG-UHFFFAOYSA-N
• SMILES： Cl.S(C1=NC2C=CC=CC=2N1)(C1CNCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 300
• Topological Polar Surface Area: 77

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Sulfinylbenzimidazoles